Cas no 1255209-15-4 (Methyl 2-(3-bromo-2-methoxyphenyl)acetate)

• Product Name: Methyl 2-(3-bromo-2-methoxyphenyl)acetate
• CAS No: 1255209-15-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD18398824
• CID: 2126445
• Update Time: 2025-05-21

Methyl 2-(3-bromo-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromo-2-methoxyphenyl)acetate
• WMEIUUPTALUWBT-UHFFFAOYSA-N
• methyl (3-bromo-2-methoxyphenyl)acetate
• methyl[3-bromo-2-(methyloxy)phenyl]acetate
• methyl [3-bromo-2-(methyloxy)phenyl]acetate
• (3-bromo-2-methoxy-phenyl)-acetic acid methyl ester
• Methyl 2-(3-bromo-2-methoxyphenyl)acetate

• MDL： MFCD18398824
• Inchi： 1S/C10H11BrO3/c1-13-9(12)6-7-4-3-5-8(11)10(7)14-2/h3-5H,6H2,1-2H3
• InChI Key： WMEIUUPTALUWBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Methyl 2-(3-bromo-2-methoxyphenyl)acetate

Methyl 2-(3-bromo-2-methoxyphenyl)acetate (CAS No. 1255209-15-4): An Overview

Methyl 2-(3-bromo-2-methoxyphenyl)acetate (CAS No. 1255209-15-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromo-substituted phenyl ring and a methoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Methyl 2-(3-bromo-2-methoxyphenyl)acetate is C₁₀H₁₁BrO₃, and it has a molecular weight of approximately 247.1 g/mol. The compound is typically synthesized through the esterification of 2-(3-bromo-2-methoxyphenyl)acetic acid with methanol in the presence of an acid catalyst. This process yields a clear, colorless liquid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, Methyl 2-(3-bromo-2-methoxyphenyl)acetate has been extensively studied for its potential applications in the development of novel drugs and therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromo-substituted phenyl ring and methoxy group contribute to the compound's ability to interact with specific receptors in the brain, enhancing its pharmacological activity.

Additionally, Methyl 2-(3-bromo-2-methoxyphenyl)acetate has shown promise in the field of cancer research. Studies have demonstrated that derivatives of this compound can exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and metastasis. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of Methyl 2-(3-bromo-2-methoxyphenyl)acetate effectively inhibited the growth of human breast cancer cells in vitro by targeting the PI3K/AKT signaling pathway.

Beyond its pharmaceutical applications, Methyl 2-(3-bromo-2-methoxyphenyl)acetate is also used as an intermediate in the synthesis of advanced materials. Its unique chemical structure makes it suitable for the preparation of functional polymers and coatings with enhanced mechanical and thermal properties. Researchers at the University of California, Berkeley, have developed a series of copolymers derived from Methyl 2-(3-bromo-2-methoxyphenyl)acetate, which exhibit excellent adhesion and resistance to environmental degradation.

The safety and environmental impact of Methyl 2-(3-bromo-2-methoxyphenyl)acetate have also been extensively evaluated. According to guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA), this compound is considered safe for use in industrial and laboratory settings when proper handling and disposal procedures are followed. However, it is important to note that appropriate personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, Methyl 2-(3-bromo-2-methoxyphenyl)acetate (CAS No. 1255209-15-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists working to develop innovative solutions to pressing health and technological challenges. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.